(S)-2-Amino-3,3-dimethylbutanamide

• CAS RN: 62965-57-5
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• IUPAC Name: (2S)-2-amino-3,3-dimethylbutanamide
• InChI: InChI=1S/C6H14N2O/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H2,8,9)/t4-/m1/s1
• InChI Key: QCVCCWSPZIUXEA-SCSAIBSYSA-N
• Isomeric SMILES: CC(C)(C)[C@@H](C(=O)N)N
• SMILES: CC(C)(C)C(C(=O)N)N
• sequence: X

Description

(S)-2-Amino-3,3-dimethylbutanamide is a useful research compound. Its molecular formula is C6H14N2O and its molecular weight is 130.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In the same way as in example VIII, an incubation was carried out with DL-tertiary leucine amide. Analysis of the remaining reaction mixture after 8 hours showed that both L-tertiary leucine and D-tertiary leucine amide with an e.e. of ≥99% were present in the reaction mixture.

Synthesis routes and methods II

Procedure details

In accordance with the process described in JP Patent Application Laying Open (Kokai) No. 62-55097, Enterobacter cloacae N-7901 (FERM BP-873) was cultured. 1 L of culture solution was centrifuged, and the wet cells were then suspended in distilled water to prepare a 800 g cell suspension. 200 g of D,L-tert-leucine amide was dissolved in this suspension, and the solution was then allowed to react at 40° C. for 52 hours. After the reaction, cells were removed by centrifugation and 970 g of an aqueous solution containing 10% by mass each of L-tert-leucine and D-tert-leucine amide was obtained.